Cas no 77658-39-0 (Ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid)

• Product Name: Ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid
• CAS No: 77658-39-0
• MF: C₂₀H₂₈O₄
• MW: 332.4
• CID: 569963
• PubChem ID: 91895333
• Update Time: 2025-09-20

Ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-18-oic acid,9-hydroxy-15-oxo-,(4R)-
• (5β,8α,9β,10α,13α)-9-Hydroxy-15-oxokaur-16-en-18-oic acid
• ENT-9-HYDROXY-15-OXOKAUR-16-EN-19-OIC ACID
• 21'-oxovobtusine
• 21'-oxo-vobtusine
• 9-hydroxy-15-oxo-ent-kaur-16-en-19-oic acid
• AC1L6Z7R
• ent-9-hydroxy-15-oxo-kaur-16-en-19-saeure
• NSC180538
• vobtusine lactone
• Vobtusinlacton
• Vobtusinlacton (Vobtusin-18-on)
• 77658-39-0
• AKOS032962332
• (1R,4S,5R,9R,10R,13R)-10-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• (4)-9-Hydroxy-15-oxokaur-16-en-18-oic acid
• ent-9-Hydroxy-15-oxo-16-kauren-19-oicacid
• Pterokaurane L1
• [ "" ]
• 15-Oxo-9-hydroxykaur-16-en-18-oic acid
• Ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid

• Inchi： InChI=1S/C20H28O4/c1-12-13-5-10-20(24)18(3)8-4-7-17(2,16(22)23)14(18)6-9-19(20,11-13)15(12)21/h13-14,24H,1,4-11H2,2-3H3,(H,22,23)/t13-,14-,17-,18-,19+,20-/m1/s1
• InChI Key： AURKCYFYZBQUIZ-FIXWDHIASA-N
• SMILES： C[C@]1(CCC[C@@]2([C@@H]1CC[C@]34[C@]2(CC[C@H](C3)C(=C)C4=O)O)C)C(=O)O

Computed Properties

• Exact Mass: 332.19875937g/mol
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 509.9±50.0 °C at 760 mmHg
• Flash Point: 276.3±26.6 °C
• PSA: 74.60000
• LogP: 3.33400
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

Ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids